Cas no 95333-17-8 (Benzofuran-4-carbonitrile)

Benzofuran-4-carbonitrile structure

Product Name:Benzofuran-4-carbonitrile

CAS No:95333-17-8

MF:C₉H₅NO

MW:143.142102003098

MDL:MFCD10699413

CID:1006262

Update Time:2025-09-21

Benzofuran-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Benzofurancarbonitrile
- Benzofuran-4-carbonitrile
- 1-benzofuran-4-carbonitrile
- benzo[b]furan-4-carbonitrile
- VCQONKRSTAUGEP-UHFFFAOYSA-N
- FCH882412
- MB08822
- AS06446
- TRA0046694
- CM10758
- SY025675
- AK209009
- MDL： MFCD10699413
- Inchi： 1S/C9H5NO/c10-6-7-2-1-3-9-8(7)4-5-11-9/h1-5H
- InChI Key： VCQONKRSTAUGEP-UHFFFAOYSA-N
- SMILES： N#CC1C2=C(OC=C2)C=CC=1

Computed Properties

Exact Mass: 143.03700
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 193
Topological Polar Surface Area: 36.9

Experimental Properties

Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 260.8±13.0 ºC (760 Torr),
Flash Point: 111.6±19.8 ºC,
Solubility: Very slightly soluble (0.12 g/l) (25 º C),
PSA: 36.93000
LogP: 2.30448

Benzofuran-4-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019098142-1g	Benzofuran-4-carbonitrile	95333-17-8	95%	1g	$265.00	2023-08-31
Alichem	A019098142-5g	Benzofuran-4-carbonitrile	95333-17-8	95%	5g	$757.50	2023-08-31
TRC	B424035-10mg	Benzofuran-4-carbonitrile	95333-17-8		10mg	$ 50.00	2022-06-07
TRC	B424035-50mg	Benzofuran-4-carbonitrile	95333-17-8		50mg	$ 135.00	2022-06-07
TRC	B424035-100mg	Benzofuran-4-carbonitrile	95333-17-8		100mg	$ 210.00	2022-06-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D852400-1g	Benzofuran-4-carbonitrile	95333-17-8	97%	1g	￥1,494.00	2022-01-11
ChemScence	CS-0040166-5g	Benzofuran-4-carbonitrile	95333-17-8	99.90%	5g	$780.0	2022-04-26
abcr	AB294769-250 mg	4-Benzofurancarbonitrile; .	95333-17-8		250 mg	€213.00	2023-07-20
abcr	AB294769-1 g	4-Benzofurancarbonitrile; .	95333-17-8		1 g	€447.00	2023-07-20
abcr	AB294769-5 g	4-Benzofurancarbonitrile	95333-17-8		5g	€1,178.00	2022-09-01

Benzofuran-4-carbonitrile Production Method

Production Method 1

128868-60-0

95333-17-8

Reaction Conditions

1.1 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Dimethylacetamide ; 12 h, 140 °C

Reference

: Imidazo[1,2-c]pyrimidine derivatives as PRC2 inhibitors for treating cancer and their preparation

, World Intellectual Property Organization, , ,

Production Method 2

128868-60-0

95333-17-8

Reaction Conditions

1.1 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Dimethylacetamide ; 12 h, 140 °C

Reference

: Naphthyridine derivatives as PRC2 inhibitors and their preparation

, World Intellectual Property Organization, , ,

Production Method 3

95333-17-8

Reaction Conditions

Reference

: PRC2 inhibitors for use in treating blood disorders

, World Intellectual Property Organization, , ,

Production Method 4

95333-17-8

Reaction Conditions

Reference

: Conformational analysis of organic carbonyl compounds. Part 4. A proton and carbon-13 nuclear magnetic resonance study of formyl and acetyl derivatives of benzo[b]furan

Benassi, Rois; Folli, Ugo; Iarossi, Dario; Schenetti, Luisa; Taddei, Ferdinando, Journal of the Chemical Society, 1984, (9), 1479-85

Production Method 5

128868-60-0

128851-73-0

95333-17-8

17450-68-9

Reaction Conditions

1.1 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Dimethylformamide ; 18 h, 100 °C

Reference

: Preparation of the pyrimidone compound and their application as the anticancer agents

, China, , ,

Production Method 6

128868-60-0

95333-17-8

Reaction Conditions

1.1 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Dimethylacetamide ; 12 h, 140 °C

Reference

: Preparation of imidazopyrimidine amines as Prc2(Polycomb Repressive Complex 2) inhibitors useful in the treatment of blood disorders

, World Intellectual Property Organization, , ,

Production Method 7

128868-60-0

95333-17-8

Reaction Conditions

1.1 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Dimethylacetamide ; 12 h, 140 °C

Reference

: Preparation of dihydrobenzofuranylmethylaminoimidazopyrimidine derivatives for use as PRC2 inhibitors

, World Intellectual Property Organization, , ,

Production Method 8

128868-60-0

95333-17-8

Reaction Conditions

1.1 Solvents: Dimethylformamide ; 17 h, reflux; reflux → rt
1.2 Reagents: Ethylenediamine Solvents: Water ; rt

Reference

: Preparation of 6-substituted 2,3,4,5-tetrahydro-1H-benzo[d]azepines as 5-HT2c receptor agonists

, World Intellectual Property Organization, , ,

Production Method 9

128868-60-0

95333-17-8

Reaction Conditions

1.1 Reagents: 6-Bromobenzofuran Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Dimethylformamide ; 18 h, 100 °C

Reference

: Preparation pyrimidine- or pyrazine-based compounds for treating EED protein and/or PRC2 protein complex related diseases

, China, , ,

Production Method 10

1392146-22-3

95333-17-8

Reaction Conditions

1.1 Reagents: Formaldehyde Solvents: Toluene ; overnight, 100 °C
1.2 Solvents: Dimethylformamide ; overnight, 140 °C
1.3 Reagents: Ammonia Solvents: Water

Reference

: Preparation of moracin compounds and its application

, China, , ,

Production Method 11

128868-60-0

95333-17-8

Reaction Conditions

1.1 Reagents: 6-Bromobenzofuran Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Dimethylformamide ; 18 h, 100 °C

Reference

: Pyridine or pyridazine cyclic compound and application thereof in preparing drugs for treating cancer diseases or disorders

, China, , ,

Production Method 12

406721-29-7

95333-17-8

Reaction Conditions

1.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Toluene ; 45 min, 80 °C; 20 h, rt; 1.25 h, 80 °C

Reference

: Preparation of dihydroimidazo[2,1-b]thiazoles and dihydro-5H-thiazolo[3,2-a]pyrimidines with 5-HT receptor affinity

, World Intellectual Property Organization, , ,

Production Method 13

204452-94-8

95333-17-8

17450-68-9

Reaction Conditions

1.1 Solvents: Toluene ; overnight, reflux
1.2 Solvents: Dimethylformamide ; overnight, reflux
1.3 Reagents: Ammonium hydroxide Solvents: Water ; cooled

Reference

: Discovery of Potent Benzofuran-Derived Diapophytoene Desaturase (CrtN) Inhibitors with Enhanced Oral Bioavailability for the Treatment of Methicillin-Resistant Staphylococcus aureus (MRSA) Infections

Wang, Youxin; Chen, Feifei; Di, Hongxia; Xu, Yong; Xiao, Qiang; et al, Journal of Medicinal Chemistry, 2016, 59(7), 3215-3230

Benzofuran-4-carbonitrile Raw materials

Benzofuran-4-carbonitrile Preparation Products

Benzofuran-4-carbonitrile Related Literature

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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
3. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
4. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

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5. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450

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